Cas no 1179269-67-0 (4-Chloro-5,6-dimethyl-2-(5-methylfuran-2-yl)pyrimidine)

• Product Name: 4-Chloro-5,6-dimethyl-2-(5-methylfuran-2-yl)pyrimidine
• CAS No: 1179269-67-0
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 5734706
• PubChem ID: 60996660
• Update Time: 2025-05-27

4-Chloro-5,6-dimethyl-2-(5-methylfuran-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1179269-67-0
• AKOS010223904
• 4-Chloro-5,6-dimethyl-2-(5-methylfuran-2-yl)pyrimidine
• Pyrimidine, 4-chloro-5,6-dimethyl-2-(5-methyl-2-furanyl)-

• Inchi： 1S/C11H11ClN2O/c1-6-4-5-9(15-6)11-13-8(3)7(2)10(12)14-11/h4-5H,1-3H3
• InChI Key： ZWWTYYYGRUMGCM-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C)=NC(C2=CC=C(C)O2)=N1

Computed Properties

• Exact Mass: 222.0559907g/mol
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 243.8±32.0 °C(Predicted)
• pka: 0.63±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-5,6-dimethyl-2-(5-methylfuran-2-yl)pyrimidine

Comprehensive Overview of 4-Chloro-5,6-dimethyl-2-(5-methylfuran-2-yl)pyrimidine (CAS No. 1179269-67-0)

4-Chloro-5,6-dimethyl-2-(5-methylfuran-2-yl)pyrimidine (CAS No. 1179269-67-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles widely utilized in drug discovery and material science. The presence of both chloro and methylfuran substituents enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for furan-functionalized pyrimidines has surged, driven by their applications in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in the 5-methylfuran-2-yl moiety, which contributes to improved bioavailability and target specificity. The compound’s CAS No. 1179269-67-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis.

From a synthetic perspective, 4-Chloro-5,6-dimethyl-2-(5-methylfuran-2-yl)pyrimidine is synthesized via cross-coupling reactions, often employing palladium catalysts. Its chloro group serves as a versatile handle for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized for high-affinity binding.

The compound’s physicochemical properties, such as moderate lipophilicity and stability under physiological conditions, make it a candidate for central nervous system (CNS) drug development. Recent studies highlight its potential in modulating neurotransmitter receptors, a hot topic in neurodegenerative disease research. Additionally, its agrochemical applications are being explored, particularly in designing next-generation pesticides with reduced environmental impact.

For researchers seeking high-purity 4-Chloro-5,6-dimethyl-2-(5-methylfuran-2-yl)pyrimidine, analytical techniques like HPLC and NMR are critical for quality control. The compound’s spectral data (e.g., 1H NMR and 13C NMR) are well-documented, facilitating its identification in complex mixtures. Its storage conditions typically recommend protection from light and moisture to maintain stability.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS No. 1179269-67-0 using eco-friendly solvents and catalytic systems. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing. The compound’s scalability and cost-efficiency are also key considerations for industrial adoption.

As the scientific community continues to investigate pyrimidine-based scaffolds, 4-Chloro-5,6-dimethyl-2-(5-methylfuran-2-yl)pyrimidine remains a focal point for innovation. Its integration into combinatorial libraries and high-throughput screening platforms underscores its versatility. Future directions may explore its role in photodynamic therapy or bioconjugation strategies, further expanding its utility.